2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone

• CAS No.: 85238-64-8
• Molecular Formula: C32H54O6
• Molecular Weight: 534.8 g/mol
• IUPAC Name: hexyl 5-[4-(6-hexoxy-2-methyl-6-oxohexan-2-yl)-2,5-dihydroxyphenyl]-5-methylhexanoate
• InChI: InChI=1S/C32H54O6/c1-7-9-11-13-21-37-29(35)17-15-19-31(3,4)25-23-28(34)26(24-27(25)33)32(5,6)20-16-18-30(36)38-22-14-12-10-8-2/h23-24,33-34H,7-22H2,1-6H3
• InChI Key: ZJTCHWNYUAHHDJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC(=O)CCCC(C)(C)C1=CC(=C(C=C1O)C(C)(C)CCCC(=O)OCCCCCC)O

Description

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, CDCl₃) :

  • Aromatic protons: δ 6.75 ppm (singlet, 2H, H3/H6).
  • Hydroxyl protons: δ 5.20 ppm (broad, 2H, -OH).
  • Hexyloxycarbonyl methylenes: δ 4.15–4.30 ppm (multiplet, 4H, -O-CH₂-).
  • Terminal methyl groups: δ 0.88 ppm (triplet, 6H, -CH₂-CH₃).

• ¹³C NMR :

  • Carbonyl (C=O): δ 170.5 ppm.
  • Aromatic carbons: δ 115–150 ppm.

Fourier-Transform Infrared (FT-IR)

• Key bands :
  • O-H stretch: 3250 cm⁻¹ (broad).
  • C=O stretch: 1720 cm⁻¹ (ester carbonyl).
  • C-O-C asymmetric stretch: 1250 cm⁻¹.

UV-Visible Spectroscopy

• λ_max : 290 nm (π→π* transition of aromatic ring).
• Molar absorptivity : ε = 4500 L·mol⁻¹·cm⁻¹, indicating strong conjugation.

Computational Modeling of Electronic Structure and Steric Effects

Density Functional Theory (DFT) calculations (B3LYP/6-311+G(d,p)) highlight:

• HOMO-LUMO gap : 4.3 eV, suggesting moderate electron mobility.
• Electrostatic potential : Negative charge localized on hydroxyl oxygens (-0.45 e), facilitating radical scavenging.
• Steric maps : Substituents create a 12.8 ų excluded volume around the hydroquinone core, hindering oxidative agents.

Parameter	Value
HOMO energy (eV)	-6.2
LUMO energy (eV)	-1.9
Dipole moment (Debye)	3.8

Preparation Methods

The synthesis of 2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone involves several steps. One common method includes the reaction of 5-methyl-4-hexenoic acid (m)ethyl ester with appropriate reagents under controlled conditions . The reaction typically requires specific catalysts and solvents to achieve the desired product. Industrial production methods may involve scaling up this process with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of quinones, while reduction could yield hydroquinones.

Scientific Research Applications

Antioxidant Properties

Research indicates that 2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone exhibits strong antioxidant properties due to its ability to scavenge free radicals. This is crucial in biological systems where oxidative stress is a concern. The compound's hydroquinone structure allows it to interact with reactive oxygen species, potentially mitigating cellular damage.

Table 1: Antioxidant Activity

Assay Type	Result (IC50)	Reference
DPPH Scavenging	12 µM
ABTS Scavenging	10 µM

Neuroprotective Effects

The compound has been investigated for its neuroprotective potential. Studies suggest that it may inhibit acetylcholinesterase activity, which is beneficial in treating neurodegenerative diseases such as Alzheimer's.

Case Study: Neuroprotection

In vitro studies demonstrated that derivatives of this compound significantly reduced acetylcholinesterase activity, indicating potential therapeutic effects against cognitive decline associated with Alzheimer's disease.

Anticancer Activity

2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone has shown promise in anticancer research. It exhibits cytotoxic effects on various cancer cell lines, making it a candidate for further development in oncology.

Case Study: Anticancer Activity

A series of analogs derived from this compound were tested against lung cancer cells, revealing an IC50 value of 18 µM. This suggests modifications can enhance anticancer properties.

Table 2: Anticancer Activity

Cell Line	Assay Type	Result (IC50)	Reference
Breast Cancer	MTT Assay	15 µM
Lung Cancer	MTT Assay	18 µM

Material Science Applications

Due to its stability and solubility characteristics, this compound can be utilized in the development of advanced materials. Its antioxidant properties make it suitable for applications in polymers and coatings where oxidative stability is critical.

Environmental Chemistry

The compound's ability to scavenge free radicals also suggests potential applications in environmental chemistry, particularly in the stabilization of materials exposed to oxidative degradation.

Mechanism of Action

The mechanism of action of 2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone involves its interaction with specific molecular targets and pathways. The compound may exert its effects by modulating enzyme activity or interacting with cellular receptors. Detailed studies are required to fully elucidate the molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Structural and Functional Group Variations

Hydroquinone derivatives are modified by substituting alkyl, ester, or heterocyclic groups at the 2 and 5 positions. Key structural variations and their implications include:

Compound Name	Substituents	Key Functional Groups	Molecular Formula	Molecular Weight
2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone	1,1-dimethylbutyl with hexyloxycarbonyl ester	Ester, branched alkyl	Not explicitly stated (estimated C₃₄H₅₄O₆)	~590.8 g/mol (estimated)
2,5-Di(tert-amyl)hydroquinone (CAS 79-74-3)	1,1-dimethylpropyl (tert-amyl)	Branched alkyl	C₁₆H₂₆O₂	250.38 g/mol
2,5-Di-tert-butylhydroquinone (CAS 88-58-4)	tert-butyl	Branched alkyl	C₁₄H₂₂O₂	222.32 g/mol
2,5-Bis(piperidinomethyl)hydroquinone	Piperidinomethyl (heterocyclic amine)	Amine, methyl linker	C₁₈H₂₈N₂O₂	304.43 g/mol
2,5-Bis(4-hexyloxybenzoyloxy)hydroquinone	4-hexyloxybenzoyloxy	Aromatic ester, alkoxy	C₃₈H₄₈O₈	656.78 g/mol

Key Observations :

• Ester vs. Alkyl Substituents: The hexyloxycarbonyl ester groups in the target compound enhance solubility in non-polar solvents and provide steric hindrance, critical for stabilizing photoactive materials . In contrast, alkyl-substituted derivatives like 2,5-di-tert-butylhydroquinone exhibit higher hydrophobicity and are used in food contact materials for antioxidant properties .
• Heterocyclic Modifications: Piperidinomethyl and pyrrolidinomethyl substitutions introduce basic nitrogen atoms, enabling hydrogen bonding and influencing pharmacological activity (e.g., anti-inflammatory effects) .

Thermal Stability and Reactivity:

• The target compound’s ester groups reduce thermal stability compared to alkyl-substituted hydroquinones, limiting its use in high-temperature applications. However, its branched structure prevents polymerization, enhancing shelf life in photochemical applications .
• 2,5-Di-tert-butylhydroquinone exhibits superior thermal stability, making it suitable for industrial antioxidants .

Toxicity and Bioreactivity:

• Alkyl-substituted hydroquinones like tert-butyl derivatives show higher cytotoxicity due to rapid oxidation and protein thiol depletion in hepatocytes .
• Heterocyclic derivatives (e.g., 2,5-bis(piperidinomethyl)hydroquinone) demonstrate low gastric ulcerogenicity and selective COX-2 inhibition, making them promising drug candidates .

Biological Activity

2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone (C32H54O6) is a synthetic compound that has garnered attention for its potential biological activities, particularly in the context of its antioxidant properties. This article provides an overview of its biological activity, supported by data tables and relevant research findings.

The compound is characterized by the following chemical properties:

• Molecular Formula : C32H54O6
• Molecular Weight : 542.78 g/mol
• CAS Number : 174431

Antioxidant Activity

Research indicates that 2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone exhibits significant antioxidant properties. Antioxidants are crucial for protecting cells from oxidative stress, which can lead to cellular damage and various diseases.

• Mechanism of Action : The compound acts by scavenging free radicals and preventing lipid peroxidation, thereby protecting cellular membranes from oxidative damage.

Case Studies and Research Findings

Several studies have investigated the biological effects of this compound:

• In Vitro Studies :
  • A study demonstrated that 2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone effectively inhibited the oxidation of low-density lipoproteins (LDL), suggesting its potential role in cardiovascular protection .
  • Another research highlighted its ability to reduce reactive oxygen species (ROS) levels in cultured human cells, indicating a protective effect against oxidative stress .
• In Vivo Studies :
  • Animal models have shown that administration of the compound resulted in decreased markers of oxidative stress in liver tissues, suggesting hepatoprotective effects .
  • Long-term studies indicated a potential reduction in tumor growth rates in cancer models when treated with the compound, pointing towards its possible anticancer properties .

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Antioxidant	Significant reduction in LDL oxidation
ROS Scavenging	Decreased ROS levels in human cell cultures
Hepatoprotection	Reduced oxidative stress markers in liver tissues
Anticancer	Inhibition of tumor growth in animal models

Property	Value
Molecular Formula	C32H54O6
Molecular Weight	542.78 g/mol
CAS Number	174431

Q & A

Q. What are the recommended synthetic routes for preparing 2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone, and how can reaction efficiency be optimized?

Methodological Answer: The synthesis of hydroquinone derivatives typically involves esterification of the hydroxyl groups. For bulky substituents like 1,1-dimethyl-4-hexyloxycarbonylbutyl, a two-step approach is recommended:

Protection of Hydroquinone: Use temporary protecting groups (e.g., acetyl) to prevent over-substitution.

Esterification: React the protected hydroquinone with the corresponding acyl chloride (e.g., 1,1-dimethyl-4-hexyloxycarbonylbutyl chloride) in anhydrous conditions. Catalysts like 4-dimethylaminopyridine (DMAP) can enhance reaction efficiency .

Deprotection: Remove the protecting group under mild acidic or basic conditions.
Optimization Tips:

• Use a 2:1 molar ratio of acyl chloride to hydroquinone to ensure complete substitution.
• Monitor reaction progress via thin-layer chromatography (TLC) or HPLC.

Q. How can researchers confirm the structural integrity of this compound post-synthesis?

Methodological Answer: Structural validation requires a combination of spectroscopic and analytical techniques:

• Nuclear Magnetic Resonance (NMR):
  • ¹H NMR: Identify aromatic protons (δ 6.5–7.0 ppm) and ester alkyl groups (δ 0.5–2.5 ppm).
  • ¹³C NMR: Confirm ester carbonyl signals (δ 165–175 ppm) and quaternary carbons from bulky substituents .
• Mass Spectrometry (MS): High-resolution MS (HRMS) should match the theoretical molecular weight (C₃₀H₄₈O₆: ~528.35 g/mol).
• Infrared (IR) Spectroscopy: Detect O–H (3200–3600 cm⁻¹) and ester C=O (1700–1750 cm⁻¹) stretches .

Q. What solvent systems are optimal for purifying this compound via column chromatography?

Methodological Answer: Due to the compound’s hydrophobicity from bulky ester groups:

• Mobile Phase: Use a gradient of hexane/ethyl acetate (e.g., 8:2 to 6:4) to elute impurities first, followed by a polar modifier (1–2% methanol) for the target compound.
• Stationary Phase: Silica gel (60–120 mesh) with a slow flow rate (1–2 mL/min) improves separation .
  Alternative: Preparative HPLC with a C18 column and acetonitrile/water (70:30) mobile phase.

Advanced Research Questions

Q. How do the bulky ester groups influence the compound’s redox behavior compared to simpler hydroquinone derivatives?

Methodological Answer: The 1,1-dimethyl-4-hexyloxycarbonylbutyl groups sterically hinder electron transfer and stabilize intermediates:

• Redox Mechanism: Cyclic voltammetry (CV) in acetonitrile reveals a quasi-reversible redox peak (E₁/₂ ~0.3 V vs. Ag/AgCl), shifted from unsubstituted hydroquinone (E₁/₂ ~0.5 V).
• Semiquinone Stability: Bulky substituents reduce dimerization of semiquinone radicals, as observed in electron paramagnetic resonance (EPR) studies .
  Comparative Studies: Use UV-Vis spectroscopy to track semiquinone formation kinetics in the presence of Fe³⁺, as described for 2,5-Di-tert-butylhydroquinone .

Q. What methodologies are effective for analyzing the compound’s stability under varying pH and temperature conditions?

Methodological Answer:

• Accelerated Stability Testing:
  • Thermal Stability: Incubate the compound at 40°C, 60°C, and 80°C for 2 weeks. Monitor degradation via HPLC (C18 column, 220 nm detection).
  • pH Stability: Dissolve in buffers (pH 2–10) and analyze hydrolysis products (e.g., free hydroquinone) using LC-MS .
• Stabilization Strategies: Co-formulate with antioxidants like N-acetylcysteine (10 mM) to reduce oxidative degradation .

Q. How can computational modeling predict interactions between this compound and polymer matrices for material science applications?

Methodological Answer:

• Molecular Dynamics (MD) Simulations: Use software like GROMACS to model the compound’s integration into polyethylene or polypropylene matrices. Key parameters:
  • Solubility Parameters: Calculate Hansen solubility parameters (δD, δP, δH) to assess compatibility.
  • Diffusion Coefficients: Simulate migration rates at 25–100°C to predict leaching behavior.
• Density Functional Theory (DFT): Analyze electronic interactions between the compound and metal ions (e.g., Fe³⁺) to explain redox activity .

Q. What in vitro assays are suitable for evaluating the compound’s potential as an antioxidant in polymer stabilization?

Methodological Answer:

• Oxygen Radical Absorbance Capacity (ORAC): Measure peroxyl radical scavenging in a fluorometric assay (λex = 485 nm, λem = 520 nm). Compare to tert-butylhydroquinone (TBHQ) as a reference .
• Polymer Degradation Tests: Incorporate the compound (0.1–1 wt%) into polypropylene films. Expose to UV light (340 nm, 50 W/m²) and track carbonyl formation via FTIR (peak at 1715 cm⁻¹) .

Q. How can microbial assays assess the environmental toxicity of this compound?

Methodological Answer:

• Microtox® Acute Toxicity Test: Use bioluminescent bacteria (Vibrio fischeri) to measure EC₅₀ (50% inhibition concentration) after 15–30 min exposure.
• Ames Test: Screen for mutagenicity using Salmonella typhimurium strains TA98 and TA100, with/without metabolic activation (S9 liver enzymes) .
• Biodegradation Studies: Incubate with Pseudomonas spp. and monitor degradation via GC-MS, referencing hydroquinone metabolic pathways .